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Compound of Interest

Compound Name: Methyl nitrite

Cat. No.: B1202744 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Methyl nitrite in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals.

Chemical Identifier:

Name: Methyl nitrite

CAS Number: 624-91-9

Chemical Formula: CH₃ONO

Primary Hazards: Methyl nitrite is an extremely flammable and toxic gas. It is a potent

cyanotic agent that can cause methemoglobinemia, a condition where the blood's ability to

carry oxygen is reduced.[1] It forms explosive mixtures with air and is a heat-sensitive

explosive, with increased sensitivity in the presence of metal oxides.[1][2][3] It may decompose

and burst containers, even when stored under refrigeration.[1]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to ensure safety when handling Methyl nitrite. The

following table summarizes the required equipment based on the operational phase.
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Equipment Specification Purpose
Regulatory Standard

(Example)

Respiratory Protection

Full-face respirator

with appropriate

cartridges for organic

vapors/acid gases.

To be used if

exposure limits are

exceeded or

symptoms like

irritation are

experienced.[2]

NIOSH (US) or EN

166 (EU)[2][4]

Positive pressure self-

contained breathing

apparatus (SCBA).

Required for

firefighting, major

leaks, or oxygen-

deficient

environments.[3]

MSHA/NIOSH

approved or

equivalent.[5]

Eye/Face Protection

Tightly fitting safety

goggles with side

shields.

Protects against gas,

vapor, and splashes.

[2]

ANSI Z.87.1[6]

Face shield worn over

safety goggles.

Required when there

is a risk of explosion,

large splash, or highly

exothermic reaction.

[6]

N/A

Skin & Body

Protection

Fire/flame resistant

and impervious

laboratory coat or

coveralls.

Provides primary

protection against

accidental contact and

fire hazards.[2]

N/A

Hand Protection
Chemical

impermeable gloves.

Protects hands from

direct contact. Due to

the high reactivity,

consult the glove

manufacturer's

resistance guide for

specific

recommendations.

N/A
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Operational Plans: Handling and Storage
Handling Protocol:

Ventilation: Always handle Methyl nitrite in a well-ventilated area, such as a certified

chemical fume hood.[2]

Ignition Sources: Eliminate all potential ignition sources, including sparks, open flames, and

hot surfaces, from the immediate area.[2][3]

Grounding: All equipment used for handling must be properly grounded to prevent static

discharge.[3]

Equipment: Use spark-proof tools and explosion-proof equipment.[2]

Monitoring: If possible, use gas detection systems to monitor the ambient concentration of

Methyl nitrite.

Storage Protocol: Methyl nitrite is unstable and requires specific storage conditions to

minimize the risk of decomposition and explosion.[7]
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Parameter Value Notes

Temperature
-20°C to 0°C (preferred range:

-17°C to -13°C)

Storing as a liquefied gas via

low-temperature condensation

helps stabilize the compound.

[7]

System Pressure
0 to 0.5 MPa (preferred range:

0.05 to 0.2 MPa)

Maintaining appropriate

pressure is crucial during the

liquefaction and storage

process.[7]

Container
Tightly closed, suitable

containers.

Store in a dry, cool, and well-

ventilated place designated for

explosives and flammable

gases.[2]

Incompatibilities

Reducing agents (hydrides,

sulfides, nitrides), inorganic

bases, metal oxides.

Contact with these substances

can lead to vigorous reactions

or detonation.[2][3]

Emergency and Disposal Plans
Emergency Procedures: Immediate and correct response during an emergency is crucial. The

effects of exposure can be delayed, so it is important to keep any affected individual under

observation.[8]
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Emergency Type Immediate Action

Spill or Leak

Isolate Area: Immediately isolate the spill or leak

area for at least 100 meters (330 feet) in all

directions.[3] For a large spill, consider an initial

downwind evacuation of at least 800 meters (1/2

mile).[3] Control Vapors: Use a water spray to

reduce vapors or divert the vapor cloud drift.[3]

Stop Leak: If it can be done without risk, stop

the leak. Turn leaking containers so that gas

escapes rather than liquid.[3] Containment:

Prevent entry into waterways, sewers,

basements, or confined areas.[3]

Fire

Small Fire: Use dry chemical or CO2

extinguishers.[3] Large Fire: Use water spray or

fog.[3] Fight the fire from a maximum distance

or use unmanned hose holders.[2] Leaking Gas

Fire: DO NOT extinguish a leaking gas fire

unless the leak can be stopped first.[3]

Container Safety: If containers are exposed to

fire, cool them with flooding quantities of water

until well after the fire is out.[2] Withdraw

immediately if you hear a rising sound from

venting safety devices or see discoloration of

the tank.[2][3]

Personnel Exposure Inhalation: Move the victim to fresh air

immediately.[8] If breathing is difficult, administer

oxygen.[8] If not breathing, provide artificial

respiration using a proper medical device; do

NOT use mouth-to-mouth resuscitation.[8] Skin

Contact: For contact with liquefied gas, medical

personnel should thaw frosted parts.[8] For

other contact, immediately flush the skin with

running water for at least 20 minutes.[8]

Remove and isolate contaminated clothing.[8]

Eye Contact: Immediately flush eyes with

running water for at least 20 minutes.[8] Medical
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Attention: Call 911 or emergency medical

services immediately.[8] Ensure medical

personnel are aware of the material involved

and take precautions to protect themselves.[8]

First Aid for Methemoglobinemia: Exposure to Methyl nitrite can induce methemoglobinemia.

[1] Symptomatic methemoglobinemia may be treated with methylene blue, which should be

administered by trained medical professionals.[2][9]

Disposal Plan: Disposal of Methyl nitrite and any contaminated materials must be handled as

hazardous waste.

Containment: Collect waste materials in suitable, closed, and properly labeled containers.[2]

Professional Disposal: Arrange for disposal through a licensed hazardous waste disposal

company.

Regulatory Compliance: Ensure that the ultimate disposal method complies with all federal,

state, and local environmental regulations, considering the material's impact on air, soil, and

water.[8] Do not discharge into sewer systems.[4]

Experimental Protocols
No specific experimental protocols were cited in the safety and handling documents reviewed.

All laboratory procedures involving the generation or use of Methyl nitrite, such as in organic

synthesis, should be conducted under strict safety controls as outlined above.[10]

Workflow and Emergency Logic Diagram
The following diagram illustrates the logical workflow for handling Methyl nitrite and the key

decision points in an emergency situation.
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Methyl Nitrite: Handling and Emergency Workflow

Start: Prepare to Handle
Methyl Nitrite

Step 1: Don Correct PPE
(Respirator, Goggles, Gloves, Lab Coat)

Step 2: Verify Ventilation
(Fume Hood Operational)

Step 3: Proceed with
Handling Protocol

Emergency Event?

Step 4: Secure in
Proper Storage

End of Operation

No

Spill / Leak

Yes, Spill

Fire

Yes, Fire

Personnel Exposure

Yes, Exposure

Isolate Area
(100m+)

Follow Fire Protocol
(CO2 / Water Spray)

Provide First Aid
Call 911

Area Secured Fire Out Patient Treated

Click to download full resolution via product page

Caption: Workflow for safe handling of Methyl Nitrite and emergency response actions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1202744?utm_src=pdf-body-img
https://www.benchchem.com/product/b1202744?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1202744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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